Cas no 1448644-06-1 (1448644-06-1)

• Product Name: 1448644-06-1
• CAS No: 1448644-06-1
• MF: C₁₂H₁₇BO₅
• MW: 252.071384191513
• CID: 4786403
• PubChem ID: 125483513
• Update Time: 2025-07-25

1448644-06-1 Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-(3,4,5-trimethoxyphenyl)-
• starbld0009014
• 1448644-06-1
• 2-(3,4,5-Trimethoxyphenyl)-1,3,2-dioxaborinane

• Inchi： 1S/C12H17BO5/c1-14-10-7-9(13-17-5-4-6-18-13)8-11(15-2)12(10)16-3/h7-8H,4-6H2,1-3H3
• InChI Key： JQCJKQVAPKOJLD-UHFFFAOYSA-N
• SMILES： O1CCCOB1C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 252.1169038g/mol
• Monoisotopic Mass: 252.1169038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 1448644-06-1

Compound Introduction: CAS No 1448644-06-1

The compound with the identifier CAS No 1448644-06-1 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure and properties, has been extensively studied for its potential applications in various therapeutic areas. The molecular formula and structural details of this compound provide a foundation for understanding its behavior and interactions within biological systems.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit promising pharmacological activities. Among these, CAS No 1448644-06-1 has emerged as a compound of interest due to its distinctive chemical profile. Researchers have been particularly intrigued by its ability to interact with specific biological targets, which could potentially lead to the development of new treatments for complex diseases.

One of the most compelling aspects of CAS No 1448644-06-1 is its role in preclinical studies. These studies have revealed intriguing insights into its mechanism of action, suggesting that it may modulate key signaling pathways involved in disease progression. For instance, preliminary data indicate that this compound may have anti-inflammatory properties, making it a candidate for therapies targeting chronic inflammatory conditions. Additionally, its interaction with certain enzymes and receptors has been observed, which could open avenues for treating neurological disorders.

The synthesis and characterization of CAS No 1448644-06-1 have been subjects of considerable scientific interest. Advanced synthetic methodologies have been employed to produce this compound in high purity, enabling researchers to conduct detailed structural and functional analyses. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating its molecular structure and dynamics.

Recent advancements in computational chemistry have further enhanced the understanding of CAS No 1448644-06-1. Molecular modeling studies have predicted how this compound might bind to biological targets, providing a rational basis for designing derivatives with improved pharmacological properties. These computational approaches complement experimental efforts, allowing for a more comprehensive evaluation of the compound's potential.

The pharmacokinetic profile of CAS No 1448644-06-1 is another area of active investigation. Studies have examined how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for optimizing dosing regimens and minimizing potential side effects. Preliminary findings suggest that CAS No 1448644-06-1 exhibits favorable pharmacokinetic properties, which could make it suitable for oral administration and prolonged therapeutic use.

One of the most exciting developments related to CAS No 1448644-06-1 is its potential application in combination therapies. Research has shown that when used in conjunction with other compounds, it may enhance therapeutic efficacy while reducing resistance mechanisms. This concept aligns with the growing trend in medicine towards personalized treatment strategies, where combinations of drugs are tailored to individual patient needs.

The regulatory landscape for CAS No 1448644-06-1 is also evolving. Regulatory agencies are increasingly recognizing the importance of novel compounds like this one in addressing unmet medical needs. Streamlined pathways for drug development are being explored to expedite the process from discovery to market approval. This progress bodes well for patients who may benefit from therapies derived from such compounds.

Future research directions for CAS No 1448644-06-1 include exploring its efficacy in larger clinical trials and investigating long-term safety profiles. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits. The continued study of this compound promises to yield valuable insights into disease mechanisms and innovative treatment options.

In conclusion, CAS No 1448644-06-1 represents a significant advancement in pharmaceutical research. Its unique properties and promising applications make it a compound worth monitoring as it progresses through further stages of development. The scientific community remains optimistic about its potential to contribute to medical progress in the years to come.